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Compound of Interest

Aminoacetaldehyde dimethyl
Compound Name:
acetal

Cat. No.: B045213

An In-depth Technical Guide to Aminoacetaldehyde Dimethyl Acetal: Physicochemical
Properties and Synthetic Applications

This guide provides essential physicochemical data, experimental protocols, and key synthetic
applications for aminoacetaldehyde dimethyl acetal, tailored for researchers, scientists, and
professionals in drug development.

Core Physicochemical Data

Aminoacetaldehyde dimethyl acetal, also known as 2,2-dimethoxyethylamine, is a versatile
organic compound used in various chemical syntheses. Its fundamental physical properties are
summarized below.

Property Value Units Notes
Molecular Weight 105.14[1][2][3] g/mol

Density 0.965[3][4] g/mL at 25 °C
Chemical Formula C4H11NO2[1][2][5]

CAS Number 22483-09-6[2][3][5]

Boiling Point 135-139[3] °C at 95 mmHg
Refractive Index 1.417[3] - at 20 °C
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Experimental Protocols

Detailed methodologies for determining the key physical properties of aminoacetaldehyde
dimethyl acetal are outlined below. These protocols represent standard laboratory procedures.

Protocol 1: Determination of Molecular Weight via the
Dumas Method

This method is suitable for volatile liquids like aminoacetaldehyde dimethyl acetal and relies
on the ideal gas law.[5][6][7]

Objective: To determine the molecular weight of a volatile liquid by measuring the mass of its
vapor of a known volume, temperature, and pressure.

Apparatus:

o Aflask with a capillary cap (Dumas bulb)

Analytical balance

Large beaker (e.g., 1000 mL)

Hot plate or Bunsen burner

Thermometer

Barometer

Boiling chips

Procedure:

e Preparation: Clean and thoroughly dry the Dumas bulb and its cap. Weigh the empty, sealed
bulb on an analytical balance and record its mass.

o Sample Introduction: Introduce approximately 5 mL of aminoacetaldehyde dimethyl acetal
into the bulb.
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» Vaporization: Place the bulb in a beaker of water with boiling chips, ensuring the water level
is high enough to submerge most of the bulb. Heat the water to a gentle boil. The liquid in
the bulb will vaporize and expel the air from within, with excess vapor escaping through the
capillary tip.

o Equilibration: Continue heating until all the liquid in the bulb has turned to vapor. Maintain the
bulb in the boiling water for an additional minute to ensure the vapor inside has reached
thermal equilibrium with the boiling water. Record the temperature of the boiling water, which
is taken as the temperature of the gas inside the bulb.

e Condensation: Remove the bulb from the water bath and allow it to cool to room
temperature. The vapor inside will condense back into a liquid, and air will be drawn back
into the bulb. Carefully dry the exterior of the bulb.

o Mass Measurement: Weigh the cooled bulb, cap, and the condensed liquid. Record this
mass.

e Volume Measurement: To determine the volume of the bulb, fill it completely with water and
weigh it. Subtract the mass of the empty bulb to find the mass of the water. Calculate the
volume using the known density of water at the measured temperature.

e Pressure Measurement: Record the atmospheric pressure from a laboratory barometer.

Calculation: The molecular weight (M) is calculated using the ideal gas law equation: M =
(mRT) / (PV) Where:

m = mass of the vapor (mass of bulb + condensed liquid - mass of empty bulb)

R = ideal gas constant (e.g., 0.0821 L-atm/mol-K)

T = temperature of the vapor in Kelvin

P = atmospheric pressure in atm

V = volume of the bulb in Liters
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Protocol 2: Determination of Density using a
Pychometer

This method provides a precise measurement of the density of a liquid.

Objective: To accurately determine the density of aminoacetaldehyde dimethyl acetal by
measuring the mass of a known volume using a pycnometer (density bottle).

Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)
» Analytical balance

e Thermometer

o Water bath

Procedure:

o Preparation: Clean and dry the pycnometer and its stopper thoroughly. Weigh the empty
pycnometer and record its mass (m1).

 Calibration with Water: Fill the pycnometer with distilled water and insert the stopper,
allowing excess water to exit through the capillary. Place the filled pycnometer in a constant
temperature water bath (e.g., 25 °C) until it reaches thermal equilibrium. Remove the
pycnometer, carefully dry the outside, and weigh it. Record this mass (m2).

o Measurement with Sample: Empty and dry the pycnometer completely. Fill it with
aminoacetaldehyde dimethyl acetal, stopper it, and equilibrate it in the constant
temperature water bath as before. Dry the exterior and weigh it. Record this mass (m3).

Calculation:
o Mass of water: m_water = m2 - m1

e Volume of pycnometer: V = m_water / p_water (where p_water is the known density of water
at the specific temperature).
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e Mass of sample liquid: m_liquid = m3 - m1

e Density of sample liquid (p_liquid): p_liquid = m_liquid / V

Synthetic Pathways and Logical Workflows

Aminoacetaldehyde dimethyl acetal serves as a crucial building block in the synthesis of
various pharmaceuticals and advanced materials.

Synthesis of Praziquantel

Praziquantel is an anthelmintic drug. One synthetic route involves the reaction of 2-chloro-N-
phenethylacetamide with aminoacetaldehyde dimethyl acetal, followed by cyclization and
acylation.[8][9]
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Fig. 1: Synthetic workflow for Praziquantel.

Synthesis of Chitosan-Dendrimer Hybrids

Aminoacetaldehyde dimethyl acetal can be used to prepare dendrimer acetals, which then
react with chitosan via reductive N-alkylation to form biodegradable hybrids for applications like
drug delivery.[2][10][11]
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Fig. 2: Logical workflow for Chitosan-Dendrimer hybrid synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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